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Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. 2,5-Dichlorobenzophenone, a halogenated organic compound, requires specific
procedures for its disposal to mitigate risks to personnel and the environment. Adherence to
these protocols is not only a matter of safety but also a legal requirement.

Immediate Safety and Hazard Information

According to safety data sheets (SDS), 2,5-Dichlorobenzophenone is classified as a
hazardous substance. It is known to cause skin and serious eye irritation.[1][2] Inhalation may
lead to respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE) is
mandatory when handling this chemical. This includes protective gloves, clothing, and eye/face
protection.[1][3] In case of accidental contact, immediate first aid measures should be taken.
For skin contact, wash the affected area with plenty of water, and for eye contact, rinse
cautiously with water for several minutes.[1][3] If irritation persists, medical attention is
necessary.[4]

Quantitative Hazard Classification

The following table summarizes the key hazard information for 2,5-Dichlorobenzophenone.
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Hazard Classification Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation 2
[2]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1]
Acute toxicity, oral (Harmful if H302 (50%): Harmful if
4 (50%)
swallowed) swallowed[2]
Acute toxicity, dermal (Harmful H312 (50%): Harmful in
: L 4 (50%) L
in contact with skin) contact with skin[2]
Acute toxicity, inhalation H332 (50%): Harmful if
N 4 (50%) )
(Harmful if inhaled) inhaled[2]

Step-by-Step Disposal Protocol

The proper disposal of 2,5-Dichlorobenzophenone is a critical step in the laboratory workflow.
As a halogenated organic compound, it must be treated as hazardous waste and segregated
accordingly.[5][6] Disposal should always be carried out in accordance with local, regional, and
national regulations and through a licensed hazardous waste disposal company.[7][8]

Experimental Protocol: Disposal of 2,5-Dichlorobenzophenone Waste

o Personal Protective Equipment (PPE) Verification: Before handling the waste, ensure you
are wearing the appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab
coat, and safety goggles with side shields.[3]

+ Waste Segregation:

o lIdentify a designated hazardous waste container specifically for halogenated organic
solids. This container must be clearly labeled with "Hazardous Waste," the chemical name
"2,5-Dichlorobenzophenone,” and the appropriate hazard pictograms.[9][10]
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o Do not mix 2,5-Dichlorobenzophenone waste with non-halogenated organic waste,
agueous waste, or other incompatible chemicals.[5][6]

o Container Management:

o Use a container that is in good condition, compatible with the chemical, and has a secure,
tight-fitting lid.[7][10]

o Keep the waste container closed at all times except when adding waste to prevent the
release of vapors.[6][10]

o Waste Transfer:

o Carefully transfer solid 2,5-Dichlorobenzophenone waste into the designated
halogenated organic waste container using a clean spatula or scoop.

o For residual amounts in original containers, triple rinse with a suitable solvent (e.g.,
acetone, ethanol). The rinsate must also be collected as halogenated organic liquid waste
in a separate, appropriately labeled container.

o Decontamination of Labware:

o Decontaminate any glassware or equipment that has come into contact with 2,5-
Dichlorobenzophenone by rinsing with an appropriate solvent.

o Collect the solvent rinsate as halogenated hazardous waste.
o Storage Pending Disposal:

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area (SAA) within the laboratory.[9]

o The SAA should be away from heat sources and high-traffic areas.[7]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
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waste container.[8][9]

o Final disposal methods may include high-temperature incineration at a specialized facility
equipped with flue gas scrubbing.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,5-
Dichlorobenzophenone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.actenviro.com/are-you-over-classifying-your-laboratory-waste/
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.chemicalbook.com/msds/2-5-dichlorobiphenyl.pdf
https://www.benchchem.com/product/b102398?utm_src=pdf-body
https://www.benchchem.com/product/b102398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Need to Dispose of
2,5-Dichlorobenzophenone

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Handling & Segregation

Storage & Final Disposal

End: Safe & Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2,5-Dichlorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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